3-(2-carboxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid
Overview
Description
3-(2-carboxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid, also known as CPPC, is a synthetic compound that has been extensively studied for its potential applications in scientific research. CPPC is a pyrazole derivative that has been shown to exhibit a range of biochemical and physiological effects, making it an attractive candidate for use in various laboratory experiments.
Mechanism of Action
The mechanism of action of 3-(2-carboxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes involved in cellular metabolism and the regulation of cellular signaling pathways. 3-(2-carboxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid has also been shown to exhibit antioxidant and anti-inflammatory properties, which may contribute to its effects on cellular function.
Biochemical and Physiological Effects
3-(2-carboxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of certain enzymes involved in cellular metabolism, the regulation of cellular signaling pathways, and the modulation of cellular responses to oxidative stress and inflammation. 3-(2-carboxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid has also been shown to exhibit anti-inflammatory and antioxidant properties, which may contribute to its effects on cellular function.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(2-carboxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid in laboratory experiments is its ability to modulate cellular function in a specific and controlled manner. 3-(2-carboxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid is also relatively easy to synthesize and can be obtained in large quantities, making it a cost-effective option for use in laboratory experiments. However, one limitation of using 3-(2-carboxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid in laboratory experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.
Future Directions
There are a number of potential future directions for research on 3-(2-carboxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid, including studies on its effects on specific enzymes and cellular signaling pathways, as well as studies on its potential applications in the treatment of various diseases and conditions. Other potential future directions for research on 3-(2-carboxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid include studies on its effects on the immune system and its potential use as a therapeutic agent in cancer treatment. Overall, 3-(2-carboxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid is a promising compound that has the potential to contribute to a wide range of scientific research applications.
Scientific Research Applications
3-(2-carboxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid has been used in a variety of scientific research applications, including studies on the mechanisms of action of certain enzymes and the effects of various compounds on cellular function. 3-(2-carboxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid has also been used in studies on the effects of oxidative stress and inflammation on cellular function, as well as in studies on the effects of various compounds on the immune system.
properties
IUPAC Name |
3-(2-carboxyphenyl)-1-phenylpyrazole-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12N2O4/c20-16(21)13-9-5-4-8-12(13)15-14(17(22)23)10-19(18-15)11-6-2-1-3-7-11/h1-10H,(H,20,21)(H,22,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ARCDSLUROOXTCW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C=C(C(=N2)C3=CC=CC=C3C(=O)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00403890 |
Source
|
| Record name | 3-(2-carboxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00403890 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
308.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-carboxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid | |
CAS RN |
6110-61-8 |
Source
|
| Record name | 3-(2-carboxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00403890 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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